Cas no 1396761-47-9 (2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one)

• Product Name: 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one
• CAS No: 1396761-47-9
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 6567299
• Update Time: 2025-05-21

2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one
• 2-(2-methylphenoxy)-1-(4-thiophen-2-ylpiperidin-1-yl)ethanone

• Inchi： 1S/C18H21NO2S/c1-14-5-2-3-6-16(14)21-13-18(20)19-10-8-15(9-11-19)17-7-4-12-22-17/h2-7,12,15H,8-11,13H2,1H3
• InChI Key： CVVSKWBLJOFNSF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2SC=CC=2)CC1)COC1=CC=CC=C1C

Additional information on 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one

Comprehensive Overview of 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one (CAS No. 1396761-47-9)

The compound 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one (CAS No. 1396761-47-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, heterocyclic chemistry, and small-molecule therapeutics.

Structurally, 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one combines a piperidine core with thiophene and phenoxy substituents, making it a versatile scaffold for medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating chronic diseases. Its CAS No. 1396761-47-9 serves as a critical identifier in databases like PubChem and Reaxys, where users frequently search for structure-activity relationships (SAR) and bioisosteric replacements.

In the context of green chemistry, the synthesis of 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one has been optimized to reduce hazardous byproducts, addressing the growing demand for sustainable synthetic routes. Recent publications highlight its role in fragment-based drug design (FBDD), a hot topic in AI-driven drug development. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions, a frequent query among chemists in online forums.

The compound’s physicochemical properties—such as logP, solubility, and metabolic stability—are extensively studied to evaluate its drug-likeness. These metrics align with the industry’s focus on Lipinski’s Rule of Five and ADME profiling, which dominate search trends in pharmacology. Additionally, its thiophene moiety is a subject of interest due to its prevalence in FDA-approved drugs, sparking discussions about scaffold hopping strategies in patent literature.

From a commercial perspective, CAS No. 1396761-47-9 is listed in catalogs of fine chemical suppliers, often under categories like building blocks or pharmaceutical intermediates. Its applications extend to material science, where conjugated systems like thiophene derivatives are explored for organic electronics. This interdisciplinary appeal makes it a recurring keyword in searches related to high-throughput screening (HTS) and catalysis.

In summary, 2-(2-methylphenoxy)-1-4-(thiophen-2-yl)piperidin-1-ylethan-1-one exemplifies the convergence of medicinal chemistry and materials research. Its CAS No. 1396761-47-9 serves as a gateway to a wealth of scientific data, while its structural motifs resonate with contemporary themes like precision medicine and computational chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.